Cas no 712319-10-3 (Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate)
Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- MFCD04967333
- HMS3313D13
- CS-0240560
- LS-03365
- ethyl 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
- HMS2172E19
- SR-01000285201
- ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
- SMR000078821
- BBL039781
- MLS000051030
- BVHHHMIJKWLMLJ-UHFFFAOYSA-N
- SR-01000285201-1
- 5-methyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid ethyl este
- STK349311
- 712319-10-3
- AKOS000305751
- 5-Methyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid ethyl ester
- H25450
- Ethyl 4,5,6,7-tetrahydro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
- pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-methyl-7-(trifluoromethyl)-, ethyl ester
- ALBB-009960
- AN-329/43211140
- ethyl 5-methyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
- ethyl5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
- EN300-229036
- CHEMBL1440012
- DTXSID801119634
- Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate
-
- MDL: MFCD04967333
- Inchi: 1S/C11H14F3N3O2/c1-3-19-10(18)7-5-9-15-6(2)4-8(11(12,13)14)17(9)16-7/h5-6,8,15H,3-4H2,1-2H3
- InChI Key: HZLDCQZUHQQYNN-UHFFFAOYSA-N
- SMILES: FC(C1CC(C)NC2=CC(C(=O)OCC)=NN12)(F)F
Computed Properties
- Exact Mass: 277.10381118Da
- Monoisotopic Mass: 277.10381118Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 56.2Ų
Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E024130-100mg |
Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate |
712319-10-3 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E024130-250mg |
Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate |
712319-10-3 | 250mg |
$ 380.00 | 2022-06-05 | ||
| TRC | E024130-500mg |
Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate |
712319-10-3 | 500mg |
$ 600.00 | 2022-06-05 | ||
| Chemenu | CM271486-1g |
Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate |
712319-10-3 | 97% | 1g |
$302 | 2021-08-18 | |
| Chemenu | CM271486-5g |
Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate |
712319-10-3 | 97% | 5g |
$853 | 2021-08-18 | |
| abcr | AB407446-500 mg |
Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate |
712319-10-3 | 500MG |
€313.80 | 2022-08-31 | ||
| abcr | AB407446-1 g |
Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate; . |
712319-10-3 | 1g |
€406.00 | 2023-04-25 | ||
| abcr | AB407446-5 g |
Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate; . |
712319-10-3 | 5g |
€1074.00 | 2023-04-25 | ||
| Chemenu | CM271486-1g |
Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate |
712319-10-3 | 97% | 1g |
$355 | 2024-07-24 | |
| Fluorochem | 027170-250mg |
5-Methyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid ethyl ester |
712319-10-3 | 250mg |
£182.00 | 2022-03-01 |
Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate
Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate: A Comprehensive Overview
Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 712319-10-3) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a tetrahydropyrazolo[1,5-a]pyrimidine core with substituents at positions 5 and 7, including a methyl group and a trifluoromethyl group, respectively. Additionally, the ethyl ester group at position 2 contributes to the compound's solubility and bioavailability.
The tetrahydropyrazolo[1,5-a]pyrimidine framework is a bicyclic structure that combines the properties of pyrazole and pyrimidine rings. This structural motif is particularly interesting due to its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents for conditions such as cancer and inflammatory diseases.
One of the key features of Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate is its trifluoromethyl group at position 7. This substituent not only enhances the stability of the molecule but also contributes to its lipophilicity, which is crucial for crossing biological membranes. The methyl group at position 5 further modulates the electronic properties of the molecule, potentially influencing its binding affinity to target proteins.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic aromatic substitutions and cyclizations. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for further studies. The use of microwave-assisted synthesis has also been explored to accelerate the reaction process while maintaining high product quality.
In terms of pharmacological activity, Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate has demonstrated potent inhibitory effects on several kinases involved in cancer progression. For instance, studies have shown that this compound can effectively inhibit Janus kinase (JAK) activity without causing significant cytotoxicity to normal cells. This selectivity makes it a promising candidate for targeted therapies in oncology.
Moreover, this compound has shown potential in modulating immune responses by interacting with GPCRs associated with inflammation. Preclinical studies suggest that it may be effective in treating autoimmune diseases by suppressing pro-inflammatory cytokine production while preserving anti-inflammatory pathways.
The ethoxycarbonyl group at position 2 plays a critical role in enhancing the compound's bioavailability when administered orally. This feature is particularly advantageous for developing orally available drugs with good absorption profiles.
In conclusion,Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,tetrahydropyrazolo[1,a]pyrimidine-2-carboxylate represents a valuable addition to the arsenal of bioactive compounds with potential therapeutic applications. Its unique chemical structure and promising pharmacological profile make it an attractive target for further research and development in the field of medicinal chemistry.
712319-10-3 (Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate) Related Products
- 436088-40-3(5-Isopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo1,5-apyrimidine-2-carboxylicacid)
- 436088-54-9(Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 4,5,6,7-tetrahydro-5-(1-methylcyclopropyl)-7-(trifluoromethyl)-)
- 725699-03-6(7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylic Acid)
- 869948-09-4(7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylic acid)
- 436088-41-4(Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-7-(trifluoromethyl)-)
- 725699-01-4(Ethyl 5-Methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate)
- 878618-88-3(5-Ethyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid)
- 436088-39-0(<br>5-Cyclopropyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidi ne-2-carboxylic acid)
- 827594-59-2(ethyl 5-4-(propan-2-yl)phenyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate)
- 332851-36-2(5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylic Acid)